2-[[3-Ethoxycarbonyl-6-(trifluoromethoxy)quinolin-4-yl]amino]benzoic acid

• IUPAC Name: 2-[[3-ethoxycarbonyl-6-(trifluoromethoxy)quinolin-4-yl]amino]benzoic acid
• InChI: InChI=1S/C20H15F3N2O5/c1-2-29-19(28)14-10-24-15-8-7-11(30-20(21,22)23)9-13(15)17(14)25-16-6-4-3-5-12(16)18(26)27/h3-10H,2H2,1H3,(H,24,25)(H,26,27)
• InChI Key: FWJMVZAVAUGMDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C=CC(=CC2=C1NC3=CC=CC=C3C(=O)O)OC(F)(F)F
• Molecular Formula: C20H15F3N2O5
• Molecular Weight: 420.3 g/mol

Description

2-[[3-Ethoxycarbonyl-6-(trifluoromethoxy)quinolin-4-yl]amino]benzoic acid (ECQTFMA) is an organic compound belonging to the quinoline class of compounds. It is a white solid that is soluble in water and organic solvents. ECQTFMA has a wide range of applications in the field of chemistry, including its use as a reagent in organic synthesis, as a ligand for metal complexes, and as a catalyst for various reactions.

Scientific Research Applications

Fluorescent Probes for Zn(II) Detection

The compound has been utilized in the development of cell-trappable fluorescent probes for Zn(II). These probes, designed for selective and reversible detection of biological Zn(II), show dramatic increases in fluorescence upon Zn(II) binding. This property makes them useful in live cell studies, specifically in localizing to cellular structures like the Golgi apparatus for Zn(II) detection (McQuade & Lippard, 2010).

Sensing Biological Zn(II)

Further research highlights the development of other fluorescein-based dyes derivatized with 8-aminoquinoline, such as QZ1 and QZ2. These compounds have significant fluorescence enhancements upon Zn(II) coordination, making them effective in detecting Zn(II) over other metals and in living cells. Their fast binding kinetics are advantageous for real-time biological applications (Nolan et al., 2005).

Coordination Polymer and Gas Sensing

A derivative, specifically (E)-4-hydroxy-3-((quinolin-8-ylimino)methyl)benzoic acid, has been synthesized and used in the creation of metal coordination polymers with cobalt, copper, and zinc. These compounds have potential applications in gas sensing, with one showing strong fluorescence emission, indicating potential for use in fluorescence-based detection methods (Rad et al., 2016).

Development of Novel Fluorescence Probes

This compound has contributed to the development of novel fluorescence probes, such as HPF and APF. These probes can selectively detect highly reactive oxygen species and differentiate them from other reactive species. Their stability against light-induced autoxidation and ability to visualize specific reactive species in neutrophils make them useful in both biological and chemical studies (Setsukinai et al., 2003).